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Get Quote

Q: What is the definitive mode of action (MoA) and classification of fluacrypyrim?

Fluacrypyrim's primary mode of action is well-defined. It is classified by the Insecticide Resistance Action

Committee (IRAC) as a Group 20C compound [1]. Its target site is the mitochondrial electron transport

chain, specifically Complex III at the Qo site (the ubiquinol oxidation site) [1]. This action disrupt cellular

respiration, leading to energy depletion and death in target mites.

The table below summarizes its classification for easy reference in resistance management strategies.

Property Classification

IRAC Main Group 20: Mitochondrial complex III electron transport inhibitors [1]

IRAC Sub-Group 20C [1]

Chemical Group Methoxyacrylate strobilurin analog [1]

Primary Target Site Mitochondrial complex III at the Qo site [1]

Resistance Mechanisms and Cross-Resistance

Q: What are the known resistance mechanisms to fluacrypyrim, and is cross-resistance a concern?
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Resistance to acaricides like fluacrypyrim is a significant research and practical concern. The primary

resistance mechanism involves target-site mutations.

Confirmed Resistance Mechanism: A key study on Tetranychus urticae (two-spotted spider mite)
demonstrated that resistance to fluacrypyrim can be inherited as a monogenic, autosomal, highly
dominant trait [2]. This finding is critical for understanding how resistance can spread rapidly through
a population.

Cross-Resistance Concerns: The same study investigated the potential for cross-resistance with
other Complex III inhibitors. It found that while certain mutations in the cytochrome b gene (which

encodes the Qo site) confer strong cross-resistance between bifenazate and acequinocyl, this was
not the case for fluacrypyrim [2]. Resistance to fluacrypyrim showed no correlation with the

cytochrome b genotype, indicating that its specific resistance mechanism is distinct from the
maternally inherited resistance seen with bifenazate and acequinocyl [2].

The relationship between these acaricides and their resistance mechanisms can be visualized as follows:
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Resistance Management Strategies (IRM)

Q: What are the evidence-based resistance management strategies for fluacrypyrim?

Effective Insecticide Resistance Management (IRM) is vital to prolong the lifespan of valuable acaricides

like fluacrypyrim. The core principle, as outlined by IRAC, is to minimize selection pressure by avoiding

repeated use of compounds from the same MoA group on successive pest generations [3] [4].
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The following workflow provides a practical, step-by-step guide for implementing a resistance management

program in a research or field setting:

Start: Develop IRM Plan

1. Identify MoA Group
(Confirm Fluacrypyrim is IRAC Group 20C)

2. Plan MoA Rotation
(Select alternates from different IRAC Groups)

3. Avoid Tank Mixtures
(Do not mix same MoA products)

4. Monitor Efficacy
(Use bioassays and field scouting)

Control Failure?

 No

Do NOT re-treat with same MoA
Switch to a different MoA group

 Yes

Sustain Product Efficacy
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Key Operational Procedures for Researchers and Growers [4]:

Never rely on a single pesticide class. Integrate chemical control with other methods.
Always use pesticides at recommended rates with thorough coverage.

Alternate different MoA groups. When multiple pest generations occur, ensure you rotate to a
compound with a different IRAC group code.

Avoid tank mixtures of products that share the same mode of action.
If control fails, do not re-treat with a chemical from the same MoA group.

Experimental Protocol: Monitoring Resistance

Q: What is a detailed methodology for investigating fluacrypyrim resistance in mite populations?

This protocol outlines a standard leaf-disc bioassay method, adapted from published research, for assessing

resistance in Tetranychus urticae.

Objective: To determine the LC₅₀ (Lethal Concentration that kills 50%) of fluacrypyrim for a field-

collected mite population and compare it to a known susceptible strain.

Materials:

Acaricides: Technical grade fluacrypyrim.
Solvents: Acetone or other suitable solvent for serial dilution.

Mite Populations: A susceptible reference strain (e.g., from a reputable institute) and the field-
collected strain(s) under investigation.

Bioassay Arenas: Leaf discs (e.g., bean, ~2.5 cm diameter) placed on water-saturated cotton in
Petri dishes.

Application Equipment: Potter spray tower or micro-applicator for precise, even coating.
Environmental Chamber: Maintained at standard conditions (e.g., 25 ± 1°C, 60% RH, 16:8 L:D).

Procedure:

Preparation of Dilutions: Prepare a serial dilution of fluacrypyrim in solvent, typically creating 5-7
concentrations. A solvent-only control is essential.

Population Establishment: Gently transfer adult female mites (20-30 per replicate) onto the leaf disc
arenas using a fine brush. Allow them to acclimatize.

Application: Treat the leaf discs (with mites) using the spray tower to ensure a consistent deposit.
The control should be treated with solvent only.
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Incubation and Assessment: Place the treated arenas in the environmental chamber. Assess mite

mortality after 24, 48, and 72 hours. Mortality is often defined as the inability to move when prodded.
Data Analysis:

Record the number of dead and alive mites for each concentration.
Use statistical software (e.g., R, PoloPlus) to perform probit analysis on the mortality data.

Calculate the LC₅₀ values and their 95% confidence intervals for both the susceptible and field
populations.

Compute the Resistance Ratio (RR) = LC₅₀ (Field Strain) / LC₅₀ (Susceptible Strain). An RR
significantly greater than 1 indicates resistance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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resistance-management-strategies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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